N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[7-(furan-2-yl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C21H15ClF3N5O4S/c1-29-17-15(19(32)30(2)20(29)33)18(28-16(27-17)13-4-3-7-34-13)35-9-14(31)26-12-8-10(21(23,24)25)5-6-11(12)22/h3-8H,9H2,1-2H3,(H,26,31)
• InChI Key: PFRJJYXERIOESB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CO3)SCC(=O)NC4=C(C=CC(=C4)C(F)(F)F)Cl)C(=O)N(C1=O)C
• Molecular Formula: C21H15ClF3N5O4S
• Molecular Weight: 525.9 g/mol

Description

N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H15ClF3N5O4S and its molecular weight is 525.89. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Synthesis

A study by Yan et al. (2008) detailed the synthesis of a compound with a similar structure, highlighting its crystal structure and herbicidal activity. The compound crystallizes in the monoclinic system, demonstrating intermolecular hydrogen bonds and continuous π-π interactions, contributing to its three-dimensional architecture. This structural insight could be vital for understanding the interaction mechanisms of similar compounds with their biological targets (Yan, Lin, Xue, & Si-jia, 2008).

Radiosynthesis for Imaging Applications

Radiosynthesis techniques have been applied to a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides for imaging the translocator protein (18 kDa) with PET, indicating the potential of these compounds in neuroimaging and the study of neuroinflammatory processes. DPA-714, a related compound, was designed for labeling with fluorine-18, showcasing the utility of such compounds in in vivo imaging using positron emission tomography (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Biological Activities

The synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been reported for their anti-inflammatory and analgesic agents. These compounds, including (4-methoxy or 4,8-dimethoxy)-3-methyl-N-(6-oxo-2-thioxo-1,2,3,6-tetrahydro- pyrimidin-4-yl) benzo[1,2-b: 5, 4-b’] difuran-2-carboxamide, showed significant COX-2 inhibition, analgesic, and anti-inflammatory activities, underscoring their pharmaceutical potential (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activity

Novel heterocyclic compounds incorporating the antipyrine moiety, including pyrimidiopyrazole derivatives, have demonstrated antimicrobial activities. Such studies underscore the potential of these compounds in addressing microbial resistance and developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).